2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile

• Molecular Formula: C14H10N4O2
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H10N4O2/c1-20-14-11(7-16)12(10(6-15)13(17)18-14)8-2-4-9(19)5-3-8/h2-5,18H,17H2,1H3
• InChI Key: WYVYIDJXEOPCSD-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C(C(=C2C=CC(=O)C=C2)C(=C(N1)N)C#N)C#N

Description

2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise as a useful tool in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile involves the reaction of the compound with ROS. The compound contains a reactive group that is able to react with ROS, resulting in the formation of a fluorescent product. The intensity of the fluorescence is proportional to the level of ROS present, allowing researchers to monitor changes in ROS levels over time.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile are related to its ability to detect ROS. ROS play a role in many physiological processes, including cell signaling, immune function, and metabolism. However, high levels of ROS can lead to cellular damage and disease. By monitoring ROS levels using this compound, researchers can gain insights into the role of ROS in various physiological processes and develop new therapies for diseases associated with ROS dysregulation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile in lab experiments include its high sensitivity and specificity for ROS detection, as well as its ability to detect ROS in real time. However, limitations include the need for specialized equipment for fluorescence detection and the potential for interference from other fluorescent compounds in the sample.

Future Directions

For research on 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile include the development of new derivatives with improved properties for ROS detection, as well as the application of this compound in the study of other physiological processes. Additionally, the use of this compound in the development of new therapies for diseases associated with ROS dysregulation is an area of active research. Finally, the development of new techniques for the detection and measurement of ROS using this compound is an area of ongoing investigation.
Conclusion
In conclusion, 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile is a chemical compound that has shown promise as a useful tool in the study of biochemical and physiological processes. Its ability to detect ROS in real time has important implications for the study of many physiological processes and the development of new therapies for diseases associated with ROS dysregulation. Ongoing research in this area is likely to yield new insights into the role of ROS in health and disease.

Synthesis Methods

The synthesis of 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile involves the reaction of 2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3-carbonitrile with malononitrile in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified by recrystallization.

Scientific Research Applications

2-amino-6-methoxy-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridine-3,5-dicarbonitrile has been used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS are molecules that play a role in many physiological processes, but can also cause cellular damage if their levels become too high. The use of this compound as a fluorescent probe allows researchers to monitor ROS levels in real time, providing valuable information about their role in various physiological processes.